Cas no 114036-44-1 (4-(2-hydrazinylpropyl)phenol)
4-(2-hydrazinylpropyl)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2-HYDRAZINYLPROPYL)PHENOLATE
- 4-(2-hydrazinylpropyl)phenol
- 114036-44-1
- DTXSID30695327
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- MDL: MFCD09751870
- Inchi: 1S/C9H14N2O/c1-7(11-10)6-8-2-4-9(12)5-3-8/h2-5,7,11-12H,6,10H2,1H3/p-1
- InChI Key: HMOJXDBYJNHQPA-UHFFFAOYSA-M
- SMILES: C1([O-])=CC=C(CC(NN)C)C=C1
Computed Properties
- Exact Mass: 165.102788042Da
- Monoisotopic Mass: 165.102788042Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 61.1Ų
4-(2-hydrazinylpropyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-38368397-1.0g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 1.0g |
$657.0 | 2023-01-16 | |
| Enamine | BBV-38368397-2.5g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 2.5g |
$1360.0 | 2023-10-28 | |
| Enamine | BBV-38368397-5.0g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 5.0g |
$1723.0 | 2023-01-16 | |
| Enamine | BBV-38368397-10.0g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 10.0g |
$2166.0 | 2023-01-16 | |
| Enamine | BBV-38368397-1g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 1g |
$657.0 | 2023-10-28 | |
| Enamine | BBV-38368397-5g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 5g |
$1723.0 | 2023-10-28 | |
| Enamine | BBV-38368397-10g |
4-(2-hydrazinylpropyl)phenol |
114036-44-1 | 95% | 10g |
$2166.0 | 2023-10-28 |
4-(2-hydrazinylpropyl)phenol Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-(2-hydrazinylpropyl)phenol
Recent Advances in the Study of 4-(2-Hydrazinylpropyl)phenol (CAS: 114036-44-1) in Chemical Biology and Pharmaceutical Research
The compound 4-(2-hydrazinylpropyl)phenol (CAS: 114036-44-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development. The brief is based on a comprehensive review of recent academic literature, industry reports, and technical documents.
Recent studies have highlighted the versatility of 4-(2-hydrazinylpropyl)phenol as a building block in medicinal chemistry. Its hydrazine moiety and phenolic group make it a promising candidate for the development of novel pharmacophores. Researchers have explored its role in the synthesis of hydrazone derivatives, which exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The compound's ability to form stable complexes with metal ions has also been investigated for potential applications in diagnostic imaging and targeted drug delivery.
One of the key findings in recent research is the compound's potential as an inhibitor of specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(2-hydrazinylpropyl)phenol exhibit potent inhibitory activity against monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. The study reported a significant reduction in MAO-B activity in vitro, suggesting the compound's potential as a lead molecule for the development of neuroprotective agents.
In addition to its enzymatic inhibitory properties, 4-(2-hydrazinylpropyl)phenol has been investigated for its role in modulating oxidative stress. A recent study in Free Radical Biology and Medicine highlighted the compound's antioxidant capabilities, which were attributed to its ability to scavenge reactive oxygen species (ROS) and chelate transition metal ions. These properties make it a promising candidate for the development of therapeutics for conditions associated with oxidative stress, such as cardiovascular diseases and cancer.
The synthesis and optimization of 4-(2-hydrazinylpropyl)phenol derivatives have also been a focus of recent research. Advances in green chemistry have enabled the development of more efficient and environmentally friendly synthetic routes. For example, a 2024 study in Organic & Biomolecular Chemistry reported a novel one-pot synthesis method that significantly improves yield and reduces waste. Such methodological advancements are critical for scaling up production and facilitating further pharmacological evaluations.
Despite these promising findings, challenges remain in the clinical translation of 4-(2-hydrazinylpropyl)phenol-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical studies. Future research directions may include the development of prodrug strategies to enhance oral bioavailability and the exploration of targeted delivery systems to improve therapeutic efficacy.
In conclusion, 4-(2-hydrazinylpropyl)phenol (CAS: 114036-44-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the need for continued investigation. The integration of advanced synthetic methodologies and a deeper understanding of its mechanistic pathways will be essential for unlocking its full potential in drug development.
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